Cas no 757196-37-5 (1,2-Benzenediol,4-(2-ethylhexyl)-)

• Product Name: 1,2-Benzenediol,4-(2-ethylhexyl)-
• CAS No: 757196-37-5
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 549357
• Update Time: 2024-03-05

1,2-Benzenediol,4-(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(2-ethylhexyl)-
• 1,2-Benzenediol,4-(2-ethylhexyl)-(9CI)
• 1,2-Benzenediol, 4-(2-ethylhexyl)-

• Inchi： 1S/C14H22O2/c1-3-5-6-11(4-2)9-12-7-8-13(15)14(16)10-12/h7-8,10-11,15-16H,3-6,9H2,1-2H3
• InChI Key： BWQCDNRWELMDDN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC(CC)CCCC)C=C1O

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±22.0 °C(Predicted)
• PSA: 40.46
• pka: 9.87±0.10(Predicted)